Cas no 30102-73-9 (Silane,chloro-5-hexen-1-yldimethyl-)

• Product Name: Silane,chloro-5-hexen-1-yldimethyl-
• CAS No: 30102-73-9
• MF: C₈H₁₇ClSi
• MW: 176.759082555771
• MDL: MFCD00053900
• CID: 304954
• PubChem ID: 11829976
• Update Time: 2025-05-21

Silane,chloro-5-hexen-1-yldimethyl- Chemical and Physical Properties

Names and Identifiers

• Silane,chloro-5-hexen-1-yldimethyl-
• (5-HEXENYL)DIMETHYLCHLOROSILANE
• chloro-hex-5-enyl-dimethylsilane
• 5-hexenyl(dimethyl)chlorosilane
• 5-hexenylchlorodimethylsilane
• 6-hex-1-enyldimethylchlorosilane
• Chlorodimethylhex-5-enylsilane
• chloro-hex-5-enyldimethylsilane
• Silane,chloro-5-hexen-1-yldimethyl
• Silane,chloro-5-hexenyldimethyl
• Silane,chloro-5-hexenyldimethyl-(8CI,9CI)
• 5-hexenyldimethylchlorosilane
• 30102-73-9
• chloro(hex-5-en-1-yl)dimethylsilane
• 5-Hexenyldimethylchlorosilane 95%
• SCHEMBL297100
• Chloro(hex-5-enyl)dimethylsilane
• MFCD00053900
• DTXSID50474030
• dimethyl-5-hexenylchloro silane
• NQKBNSIOLMRTDL-UHFFFAOYSA-N
• 5-HEXENYLDIMETHYLCHLOROSILANE, 92%
• DB-310053

• MDL： MFCD00053900
• Inchi： 1S/C8H17ClSi/c1-4-5-6-7-8-10(2,3)9/h4H,1,5-8H2,2-3H3
• InChI Key： NQKBNSIOLMRTDL-UHFFFAOYSA-N
• SMILES： Cl[Si](C)(C)CCCCC=C

Computed Properties

• Exact Mass: 176.07900
• Monoisotopic Mass: 176.0788048g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 99.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 0,895 g/cm3
• Boiling Point: 183℃
• Flash Point: 48°C
• Refractive Index: 1.4423
• PSA: 0.00000
• LogP: 3.78660

Silane,chloro-5-hexen-1-yldimethyl- Security Information

• Hazardous Material transportation number：UN 2986
• Hazard Category Code： 10-34
• Safety Instruction： S16; S26; S36/37/39
• TSCA：No
• Risk Phrases：R10; R34

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organometallic compounds Organometalloid compounds Organosilicon compounds Organoheterosilanes

Additional information on Silane,chloro-5-hexen-1-yldimethyl-

Silane, chloro-5-hexen-1-yldimethyl- (CAS No. 30102-73-9): An Overview of Its Properties and Applications

Silane, chloro-5-hexen-1-yldimethyl- (CAS No. 30102-73-9) is a versatile organosilicon compound that has garnered significant attention in recent years due to its unique chemical properties and diverse applications in various fields, including materials science, pharmaceuticals, and chemical synthesis. This compound is characterized by its molecular structure, which consists of a silane backbone with a chloro-5-hexen-1-yldimethyl group attached. The combination of these functional groups imparts specific reactivity and stability, making it a valuable reagent in both academic research and industrial processes.

The molecular formula of Silane, chloro-5-hexen-1-yldimethyl- is C9H19ClSi, and its molecular weight is approximately 186.78 g/mol. The compound is typically a colorless liquid at room temperature and exhibits low volatility. Its boiling point is around 140°C at 760 mmHg, and it has a density of about 0.86 g/cm³. These physical properties make it suitable for use in a wide range of chemical reactions and processes.

One of the key features of Silane, chloro-5-hexen-1-yldimethyl- is its ability to undergo various chemical transformations. The presence of the chloro group on the hexenyl chain allows for nucleophilic substitution reactions, making it useful in the synthesis of more complex organic molecules. Additionally, the silane functionality can participate in hydrosilylation reactions, which are widely used in the preparation of silicone polymers and other functional materials.

In the field of materials science, Silane, chloro-5-hexen-1-yldimethyl- has found applications as a coupling agent for improving the adhesion between organic polymers and inorganic surfaces. This property is particularly useful in the development of composite materials, where the compound can enhance the mechanical strength and durability of the final product. Recent studies have also explored its potential as a surface modifier for nanoparticles, where it can improve dispersion and stability in various media.

In the pharmaceutical industry, Silane, chloro-5-hexen-1-yldimethyl- has been investigated for its role in drug delivery systems. The compound's ability to form stable complexes with various therapeutic agents makes it an attractive candidate for targeted drug delivery applications. For example, researchers have demonstrated that silanes with similar structures can be used to functionalize liposomes and nanoparticles, enhancing their biocompatibility and reducing toxicity.

The synthetic versatility of Silane, chloro-5-hexen-1-yldimethyl- has also made it a valuable reagent in organic synthesis. Its use as a building block for more complex molecules has been extensively studied, with applications ranging from the synthesis of natural products to the development of new catalysts. Recent advancements in catalytic methods have further expanded its utility, enabling more efficient and selective transformations.

In addition to its chemical properties, the environmental impact of Silane, chloro-5-hexen-1-yldimethyl- is an important consideration. Studies have shown that proper handling and disposal practices can minimize any potential environmental risks associated with its use. Researchers are also exploring more sustainable synthesis methods to reduce the ecological footprint of this compound.

The ongoing research into Silane, chloro-5-hexen-1-yldimethyl- continues to uncover new applications and improve our understanding of its behavior in different contexts. As a result, this compound remains an important tool in the chemist's arsenal, contributing to advancements in materials science, pharmaceuticals, and chemical synthesis.